Cas no 36241-57-3 (2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine)

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine structure
36241-57-3 structure
Product Name:2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine
CAS No:36241-57-3
MF:C7H17N3O2S
MW:207.293780088425
MDL:MFCD09041906
CID:296174
PubChem ID:22692376
Update Time:2025-04-19

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[(4-methyl-1-piperazinyl)sulfonyl]-
    • Piperazine,1-[(2-aminoethyl)sulfonyl]-4-methyl- (9CI)
    • 2-(4-methylpiperazin-1-yl)sulfonylethanamine
    • 2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine
    • 2-[(4-METHYLPIPERAZIN-1-YL)SULFONYL]ETHANAMINE
    • 2-(4-methylpiperazin-1-ylsulfonyl)ethanamine
    • EN300-238263
    • 36241-57-3
    • AKOS005208417
    • 2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
    • 2-(4-Methylpiperazine-1-sulfonyl)ethan-1-amine
    • F2158-0068
    • DTXSID70627602
    • MDL: MFCD09041906
    • Inchi: 1S/C7H17N3O2S/c1-9-3-5-10(6-4-9)13(11,12)7-2-8/h2-8H2,1H3
    • InChI Key: OGZWPWSXFHWGTK-UHFFFAOYSA-N
    • SMILES: S(CCN)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 207.10431
  • Monoisotopic Mass: 207.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 331.4±52.0 °C at 760 mmHg
  • Flash Point: 154.2±30.7 °C
  • PSA: 66.64
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Security Information

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M177321-1g
2-(4-methyl-piperazine-1-sulfonyl)-ethylamine
36241-57-3
1g
$ 500.00 2022-06-04
TRC
M177321-100mg
2-(4-methyl-piperazine-1-sulfonyl)-ethylamine
36241-57-3
100mg
$ 95.00 2022-06-04
TRC
M177321-500mg
2-(4-methyl-piperazine-1-sulfonyl)-ethylamine
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500mg
$ 320.00 2022-06-04
Enamine
EN300-238263-0.05g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
0.05g
$587.0 2024-06-19
Enamine
EN300-238263-0.1g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
0.1g
$615.0 2024-06-19
Enamine
EN300-238263-0.25g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
0.25g
$642.0 2024-06-19
Enamine
EN300-238263-0.5g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
0.5g
$671.0 2024-06-19
Enamine
EN300-238263-1.0g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
1.0g
$699.0 2024-06-19
Enamine
EN300-238263-2.5g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
2.5g
$1370.0 2024-06-19
Enamine
EN300-238263-5.0g
2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
36241-57-3 95%
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$2028.0 2024-06-19
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